Cas no 2137596-22-4 ([1,1'-Biphenyl]-3-carboxylic acid, 3'-fluoro-6-methyl-4'-nitro-, methyl ester)

• Product Name: [1,1'-Biphenyl]-3-carboxylic acid, 3'-fluoro-6-methyl-4'-nitro-, methyl ester
• CAS No: 2137596-22-4
• MF: C₁₅H₁₂FNO₄
• MW: 289.258487701416
• CID: 5268551
• Update Time: 2025-08-03

[1,1'-Biphenyl]-3-carboxylic acid, 3'-fluoro-6-methyl-4'-nitro-, methyl ester Chemical and Physical Properties

Names and Identifiers

• Z2739544542
• methyl 3'-fluoro-6-methyl-4'-nitro-[1,1'-biphenyl]-3-carboxylate
• Methyl 3-(3-fluoro-4-nitrophenyl)-4-methylbenzoate
• [1,1'-Biphenyl]-3-carboxylic acid, 3'-fluoro-6-methyl-4'-nitro-, methyl ester

• Inchi： 1S/C15H12FNO4/c1-9-3-4-11(15(18)21-2)7-12(9)10-5-6-14(17(19)20)13(16)8-10/h3-8H,1-2H3
• InChI Key： XNRGUODBKAMFLX-UHFFFAOYSA-N
• SMILES： FC1=C(C=CC(=C1)C1C=C(C(=O)OC)C=CC=1C)[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 398
• XLogP3: 3.7
• Topological Polar Surface Area: 72.1

Additional information on [1,1'-Biphenyl]-3-carboxylic acid, 3'-fluoro-6-methyl-4'-nitro-, methyl ester

Compound CAS No. 2137596-22-4: [1,1'-Biphenyl]-3-carboxylic acid, 3'-fluoro-6-methyl-4'-nitro-, methyl ester

[1,1'-Biphenyl]-3-carboxylic acid, 3'-fluoro-6-methyl-4'-nitro-, methyl ester is a complex organic compound with the CAS registry number 2137596-22-4. This compound belongs to the class of biphenyl derivatives, which are widely studied in various fields of chemistry and materials science due to their unique electronic and structural properties. The molecule consists of two phenyl rings connected by a single bond (biphenyl system), with substituents at specific positions that influence its reactivity and functionality.

The structure of this compound includes a carboxylic acid group at position 3 of one phenyl ring, which is esterified with a methyl group. Additionally, the para position (position 4') on the other phenyl ring is substituted with a nitro group (-NO₂), while position 3' has a fluorine atom (-F) and position 6' has a methyl group (-CH₃). These substituents play a crucial role in determining the compound's physical and chemical properties, as well as its potential applications.

Recent studies have highlighted the importance of biphenyl derivatives in drug discovery and materials science. For instance, the presence of electron-withdrawing groups like the nitro group and fluorine atom can significantly alter the electronic properties of the molecule, making it a potential candidate for applications in organic electronics. The methyl ester group adds to the compound's solubility in organic solvents, which is advantageous for various synthetic procedures and analytical techniques.

In terms of synthesis, this compound can be prepared through a series of well-established organic reactions. The biphenyl system can be formed via coupling reactions such as the Suzuki-Miyaura coupling or Ullmann coupling. The introduction of substituents like nitro groups and fluorine atoms typically involves electrophilic aromatic substitution or nucleophilic aromatic substitution, depending on the directing effects of existing groups on the phenyl rings.

One area where this compound has shown promise is in pharmaceutical research. The combination of electron-withdrawing and electron-donating groups can modulate the bioavailability and pharmacokinetics of drug candidates. Recent studies have explored the use of similar biphenyl derivatives as inhibitors for various enzymes and receptors, suggesting potential applications in treating diseases such as cancer and neurodegenerative disorders.

Moreover, the unique electronic properties of this compound make it a candidate for use in organic semiconductors and optoelectronic devices. The biphenyl system provides structural rigidity, while the substituents influence charge transport properties. Researchers have reported that such compounds can exhibit high electron mobility when incorporated into thin-film transistors (TFTs), making them suitable for flexible electronics applications.

In environmental science, biphenyl derivatives like this compound are being investigated for their role in pollution control. Certain derivatives have shown potential as adsorbents for heavy metals and organic pollutants due to their high surface area and functional group versatility. The presence of fluorine atoms can enhance hydrophobicity, which may be beneficial for selective adsorption processes.

The synthesis and characterization of this compound require advanced analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and X-ray crystallography. These methods allow researchers to confirm the molecular structure and purity of the compound, ensuring its reliability for further studies.

In conclusion, [1,1'-Biphenyl]-3-carboxylic acid, 3'-fluoro-6-methyl-4'-nitro-, methyl ester (CAS No. 2137596-22-4) is a versatile organic compound with diverse applications across multiple disciplines. Its unique structure and substituent effects make it an interesting subject for both fundamental research and practical applications in drug discovery, materials science, and environmental technology.